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Environmental Persistence Comparison

Compound Study Context Half-Life / Persistence Data
Key Metabolites & Their
Persistence

Carbosulfan Cucumber field
trials [1] [2]

Parent compound half-life: 1.5
days (Rapid dissipation) [1] [2]

Carbofuran half-life: 45 days
(Very stable) [1] [2]

Carbofuran Cucumber field
trials [1] [2]

- -

Methomyl Market Analysis
[3]

Not persistent / short-lived [3] -

Carbaryl Market Analysis
[3]

Not persistent / short-lived [3] -

Experimental Data and Methodology

The quantitative data in the table above is derived from specific experimental protocols. Here is a detailed

breakdown of the key study on carbosulfan.
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Research Objective: To investigate the residue behavior and dietary intake risk of carbosulfan and

its metabolites in cucumbers under field conditions [1] [2].
Field Trial Design: Trials were conducted in Beijing, China. Carbosulfan emulsifiable concentrate

(200 g/L) was applied to cucumber plots at the recommended dosage. Samples were collected at
predetermined intervals (2 hours to 21 days) after application [2].

Analytical Method: A quick and reliable method using Ultrahigh Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) was developed and validated [1]

[2].
Extraction: Cucumber samples were extracted with solvents.

Analysis: UPLC-MS/MS was used to separate, identify, and quantify carbosulfan, carbofuran,
and 3-hydroxy carbofuran.

Validation: The method was validated with fortified recoveries ranging from 87.2% to 91.0%
and relative standard deviations of 3.2%-8.1%, confirming its accuracy and precision [1].

Key Findings: The data showed that carbosulfan rapidly dissipates, but its primary metabolite,
carbofuran, is much more persistent and accumulates. The final residue of carbofuran 5 days

after application was higher than China's maximum residue limit (MRL), while carbosulfan's was
below its MRL [1] [2].

Transformation Pathway and Metabolic Relationship

Carbosulfan's environmental impact is defined by its transformation into more toxic and persistent

compounds. The following diagram illustrates its major metabolic pathway.
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This transformation is critical for risk assessment, as the joint toxicity of the parent compound and its

metabolites must be considered [2] [4].

Key Implications for Research

Focus on Metabolites: Environmental persistence and risk assessments for carbosulfan must
account for its long-lived metabolites, particularly carbofuran [1] [2].

Regulatory and Safety Considerations: The dissociation between rapidly declining parent
compound and accumulating toxic metabolites informs the establishment of safe pre-harvest intervals

and Maximum Residue Limits (MRLs) [1] [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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